Cas no 1431962-58-1 (5-[(4-Aminopyrazol-1-yl)methyl]furan-2-carboxylic acid;hydrochloride)

• Product Name: 5-[(4-Aminopyrazol-1-yl)methyl]furan-2-carboxylic acid;hydrochloride
• CAS No: 1431962-58-1
• MF: C₉H₁₀ClN₃O₃
• MW: 243.647000789642
• CID: 4700015
• Update Time: 2025-11-01

5-[(4-Aminopyrazol-1-yl)methyl]furan-2-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-[(4-Amino-1H-pyrazol-1-yl)methyl]-2-furoic acid hydrochloride
• 5-[(4-Aminopyrazol-1-yl)methyl]furan-2-carboxylic acid;hydrochloride

• Inchi： 1S/C9H9N3O3.ClH/c10-6-3-11-12(4-6)5-7-1-2-8(15-7)9(13)14;/h1-4H,5,10H2,(H,13,14);1H
• InChI Key： MXMCDOMBJMNQRN-UHFFFAOYSA-N
• SMILES： Cl.O1C(C(=O)O)=CC=C1CN1C=C(C=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Topological Polar Surface Area: 94.3

Additional information on 5-[(4-Aminopyrazol-1-yl)methyl]furan-2-carboxylic acid;hydrochloride

Comprehensive Overview of 5-[(4-Aminopyrazol-1-yl)methyl]furan-2-carboxylic acid;hydrochloride (CAS No. 1431962-58-1)

5-[(4-Aminopyrazol-1-yl)methyl]furan-2-carboxylic acid;hydrochloride (CAS No. 1431962-58-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique furan-carboxylic acid backbone and aminopyrazole moiety, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which make it a promising candidate for targeting various biological pathways.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for laboratory and industrial applications. The presence of both furan and pyrazole rings in its structure contributes to its versatility, allowing it to interact with a wide range of enzymes and receptors. This has led to its exploration in the development of novel therapeutics, particularly in areas such as anti-inflammatory agents and kinase inhibitors, which are currently hot topics in biomedical research.

In recent years, the demand for high-purity chemical intermediates like 5-[(4-Aminopyrazol-1-yl)methyl]furan-2-carboxylic acid;hydrochloride has surged, driven by advancements in precision medicine and personalized therapeutics. The compound's ability to serve as a building block for more complex molecules has made it a valuable asset in synthetic chemistry. Additionally, its potential role in cancer research and neurodegenerative disease studies has further elevated its profile among scientists and clinicians.

From a synthetic perspective, the preparation of CAS No. 1431962-58-1 involves multi-step organic reactions, often requiring catalysts and protective groups to achieve high yields and purity. The compound's molecular weight and physicochemical properties are carefully optimized to ensure compatibility with various drug formulations. This level of detail underscores the importance of quality control and analytical validation in its production process.

The growing interest in 5-[(4-Aminopyrazol-1-yl)methyl]furan-2-carboxylic acid;hydrochloride is also reflected in the increasing number of patent filings and scientific publications related to its use. As the pharmaceutical industry continues to explore small-molecule therapeutics, compounds like this are expected to play a pivotal role in addressing unmet medical needs. Its compatibility with high-throughput screening platforms further enhances its appeal for large-scale drug discovery initiatives.

In conclusion, 5-[(4-Aminopyrazol-1-yl)methyl]furan-2-carboxylic acid;hydrochloride (CAS No. 1431962-58-1) represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity make it a subject of ongoing research, with potential implications for drug development and therapeutic innovation. As scientific understanding of its mechanisms deepens, this compound is likely to remain a key player in the quest for new and effective treatments.